3,4-Dimethyl-N-{4-[4-(4-methylbenzoyl)piperazin-1-YL]phenyl}benzamide

• Molecular Formula: C27H29N3O2
• Molecular Weight: 427.5 g/mol
• IUPAC Name: 3,4-dimethyl-N-[4-[4-(4-methylbenzoyl)piperazin-1-yl]phenyl]benzamide
• InChI: InChI=1S/C27H29N3O2/c1-19-4-7-22(8-5-19)27(32)30-16-14-29(15-17-30)25-12-10-24(11-13-25)28-26(31)23-9-6-20(2)21(3)18-23/h4-13,18H,14-17H2,1-3H3,(H,28,31)
• InChI Key: YFSMHWDYXFIKPG-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=C(C=C3)NC(=O)C4=CC(=C(C=C4)C)C

Description

3,4-Dimethyl-N-{4-[4-(4-methylbenzoyl)piperazin-1-YL]phenyl}benzamide is an organic compound that belongs to the family of benzamides. It is commonly known as "Pipamperone" and is a psychoactive drug that acts as a selective antagonist of the serotonin receptor. The compound is widely used in scientific research and has shown promising results in various applications.

Mechanism of Action

The mechanism of action of 3,4-Dimethyl-N-{4-[4-(4-methylbenzoyl)piperazin-1-YL]phenyl}benzamide involves the selective antagonism of the serotonin receptor. The compound binds to the receptor and prevents the activation of the receptor by serotonin. This results in a decrease in the activity of the serotonin system, which is implicated in various neurological disorders.
Biochemical and physiological effects:
The biochemical and physiological effects of 3,4-Dimethyl-N-{4-[4-(4-methylbenzoyl)piperazin-1-YL]phenyl}benzamide include a decrease in the activity of the serotonin system, which can result in a decrease in the symptoms of various neurological disorders. The compound has also been found to have potential in the treatment of cancer, although the exact mechanism of action is not yet fully understood.

Advantages and Limitations for Lab Experiments

The advantages of using 3,4-Dimethyl-N-{4-[4-(4-methylbenzoyl)piperazin-1-YL]phenyl}benzamide in lab experiments include its selective antagonism of the serotonin receptor, which allows for the specific targeting of the serotonin system. The compound has also been extensively studied and has shown promising results in various applications.
The limitations of using 3,4-Dimethyl-N-{4-[4-(4-methylbenzoyl)piperazin-1-YL]phenyl}benzamide in lab experiments include its potential side effects, which can vary depending on the dosage and duration of treatment. The compound can also be difficult to synthesize, which can limit its availability for research.

Future Directions

There are several future directions for the research on 3,4-Dimethyl-N-{4-[4-(4-methylbenzoyl)piperazin-1-YL]phenyl}benzamide. One potential direction is the development of more selective antagonists of the serotonin receptor, which can allow for more specific targeting of the serotonin system.
Another potential direction is the investigation of the compound's potential in the treatment of other neurological disorders, such as bipolar disorder and Alzheimer's disease. The compound may also have potential in the treatment of other types of cancer, although further research is needed to fully understand its mechanism of action.
Conclusion:
In conclusion, 3,4-Dimethyl-N-{4-[4-(4-methylbenzoyl)piperazin-1-YL]phenyl}benzamide is a promising compound that has shown potential in various scientific research applications. Its selective antagonism of the serotonin receptor allows for the specific targeting of the serotonin system, which is implicated in various neurological disorders. Further research is needed to fully understand the compound's mechanism of action and its potential in the treatment of other neurological disorders and cancer.

Synthesis Methods

The synthesis of 3,4-Dimethyl-N-{4-[4-(4-methylbenzoyl)piperazin-1-YL]phenyl}benzamide involves the reaction of piperazine with 4-(4-methylbenzoyl)benzoic acid chloride in the presence of a base. The resulting intermediate is then reacted with 3,4-dimethylbenzoyl chloride to yield the final product.

Scientific Research Applications

3,4-Dimethyl-N-{4-[4-(4-methylbenzoyl)piperazin-1-YL]phenyl}benzamide has been extensively used in scientific research for various applications. It has been found to have potential in the treatment of various neurological disorders such as schizophrenia, depression, and anxiety. The compound has also been studied for its potential in the treatment of cancer and has shown promising results in vitro.